2-((Tert-butoxycarbonyl)amino)-6-methylheptanoic acid

• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol
• IUPAC Name: 6-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• InChI: InChI=1S/C13H25NO4/c1-9(2)7-6-8-10(11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key: AMAFOMIBEAFCPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C(=O)O)NC(=O)OC(C)(C)C

Description

2-((Tert-butoxycarbonyl)amino)-6-methylheptanoic acid is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of diisopropylamine (13.2 ml; 0.094 mol) in 130 ml tetrahydrofurane (THF) was cooled down to about −40° C. n-Butyllithium (37 ml of a 2.5 M solution in hexane; 0.094 mol) was added dropwise. The temperature was left to return to about 0° C. At this temperature, Boc-glycine (5 g; 0.028 mol) in solution in 30 ml THF was introduced into the mixture. After ten minutes at this temperature, 1-bromo-4-methylpentane (7.9 ml; 0.056 mol) in solution in 20 ml THF was quickly added. The temperature was then left to return to about 23° C. and the mixture agitated for about one hour at this temperature. After hydrolysis with 100 ml water and acidification with 150 ml of a saturated potassium hydrogenosulfate solution, the obtained mixture was extracted with 2 times 50 ml ethyl acetate. The organic phase was washed with 100 ml water followed by 100 ml of a saturated sodium chloride solution. After drying on magnesium sulfate and evaporation of the solvent, the residue obtained was purified on a silica column (eluent: ethyl acetate-heptane/6-4) to produce a white-colored powder with a yield of 50%. MH+=260.3.

Synthesis routes and methods II

Procedure details